2-Hexadecanoylthio-1-ethylphosphorylcholine

• CAS No.: 60793-01-3
• Product Name: 2-Hexadecanoylthio-1-ethylphosphorylcholine
• Molecular Formula: C23H48NO5PS
• Molecular Weight: 481.7 g/mol
• IUPAC Name: 2-hexadecanoylsulfanylethyl 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C23H48NO5PS/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(25)31-22-21-29-30(26,27)28-20-19-24(2,3)4/h5-22H2,1-4H3
• Standard InChIKey: BDPQVGIMLZYZQA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)SCCOP(=O)([O-])OCC[N+](C)(C)C
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)SCCOP(=O)([O-])OCC[N+](C)(C)C
• Description: Thioester analogs of glycerophospholipids, in combination with Ellman’s reagent, are convenient colorimetric substrates for the measurement of phospholipase activity. HEPC is a truncated analog of phosphatidylcholine with the entire sn-1 substituent deleted, and with a hexadecylthioester in the sn-2 position. HEPC is a substrate for Type II phospholipase A2 (PLA2) enzymes, such as porcine pancreatic, bee venom, and snake venom PLA2. The intrinsic biological activity of HEPC has not been actively investigated.
• Synonyms: 2,1-HEPC; 2-hexadecanoylthio-1-ethylphosphorylcholine; 2-hexadecanoylthio-ethane-1-phosphocholine; thioglycollecithin
• Reference: 1.Bhat, M.K.,Mueller-Harvey, I.,Sumner, I.G., et al. Simplified methods for the synthesis of 2-hexadecanoylthio-1-ethylphosphorylcholine and for the determination of phospholipase A2 activity. Biochemica et Biophysica Acta 1166, 244-250 (1993).
• PubChem Compound: 194114
• Last Modified: Nov 11 2021